3-(3,5-Difluorophenyl)-3-fluoropyrrolidine

• Molecular Formula: C10H10F3N
• Molecular Weight: 201.19 g/mol
• IUPAC Name: 3-(3,5-difluorophenyl)-3-fluoropyrrolidine
• InChI: InChI=1S/C10H10F3N/c11-8-3-7(4-9(12)5-8)10(13)1-2-14-6-10/h3-5,14H,1-2,6H2
• InChI Key: PDOGFKRZZSBEGE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(C2=CC(=CC(=C2)F)F)F

Description

3-(3,5-Difluorophenyl)-3-fluoropyrrolidine is a useful research compound. Its molecular formula is C10H10F3N and its molecular weight is 201.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-benzyl-3-(3,5-difluorophenyl)-3-fluoropyrrolidine (0.65 g, 2.2 mmol) and ammonium formiate (1.4 g, 22 mmol) in methanol (50 mL) was purged with nitrogen and palladium on carbon (65 mg) was added. The mixture was refluxed for 8 h and palladium on carbon (30 mg) was added at 4 h, 6 h and 7 h respectively. The mixture was cooled to ambient temperature and filtered through a pad of celite. The filtrate was evaporated, aqueous sodium carbonate (10%, 50 mL) was added and the aqueous phase was extracted with dichloromethane (2×50 mL). Purification by flash column chromatography on silica gel (ethyl acetate/methanol, 1:1 to 0:1) gave the title compound (0.14 g). The amine was converted to the oxalic acid salt and recrystallized from methanol/diethyl ether: M.p. 176-177° C.; MS m/z (relative intensity, 70 eV) 201 (M+, bp), 181 (20), 180 (29), 158 (21), 151 (53).